Cas no 133825-72-6 (Benzo[g]phthalazine-1,4-diamine,N1,N4-dibutyl-)

Benzo[g]phthalazine-1,4-diamine,N1,N4-dibutyl- structure
133825-72-6 structure
Product Name:Benzo[g]phthalazine-1,4-diamine,N1,N4-dibutyl-
CAS No:133825-72-6
MF:C20H26N4
MW:322.447244167328
CID:198107
PubChem ID:131676
Update Time:2025-04-19

Benzo[g]phthalazine-1,4-diamine,N1,N4-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]phthalazine-1,4-diamine,N1,N4-dibutyl-
    • 1,4-bis(butylamino)benzo(g)phthalazine
    • 4-N,4-N-dibutylbenzo[g]phthalazine-1,4-diamine
    • 1,4-Abp
    • 1,4-Bis(butylamino)-benzo(g)phthalazine
    • Benzo(g)phthalazine-1,4-diamine, N,N'-dibutyl-
    • N,N'-Dibutylbenzo(g)phthalazine-1,4-diamine
    • 133825-72-6
    • 1-N,4-N-dibutylbenzo[g]phthalazine-1,4-diamine
    • DTXSID50928285
    • CHEMBL1171631
    • N~1~,N~4~-Dibutyl-2,3-dihydrobenzo[g]phthalazine-1,4-diimine
    • 1,4-Bis(Butylamino)Benzo[G]Phthalazine
    • SCHEMBL8421424
    • Inchi: 1S/C20H26N4/c1-3-5-11-21-19-17-13-15-9-7-8-10-16(15)14-18(17)20(24-23-19)22-12-6-4-2/h7-10,13-14H,3-6,11-12H2,1-2H3,(H,21,23)(H,22,24)
    • InChI Key: BICRNIHGDJRZHF-UHFFFAOYSA-N
    • SMILES: N(CCCC)C1=C2C=C3C=CC=CC3=CC2=C(N=N1)NCCCC

Computed Properties

  • Exact Mass: 322.21598
  • Monoisotopic Mass: 322.215747
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.143
  • Boiling Point: 572°Cat760mmHg
  • Flash Point: 299.7°C
  • Refractive Index: 1.668
  • PSA: 49.84
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